Sinulatumolin C

• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• InChI: InChI=1S/C15H20O3/c1-5-10(2)7-6-8-15(4)14(18-15)13-12(16)9-11(3)17-13/h5,9,13-14H,1-2,6-8H2,3-4H3/t13-,14-,15+/m0/s1
• InChIKey: HKUJYDGRVGBBTA-SOUVJXGZSA-N

Sinulatumolin C: Sesquiterpenoid TNF‑α Inhibitor

Sinulatumolin C (CAS 2570255-84-2, C₁₅H₂₀O₃, MW 248.32) is a marine-derived terpenoid isolated from the South China Sea soft coral Sinularia tumulosa [1]. It belongs to a class of bioactive secondary metabolites produced by soft corals, specifically a series of terpenoids with demonstrated anti-inflammatory properties [1]. The compound's structure has been fully elucidated via spectroscopic analysis and is available from multiple research chemical suppliers with certified purity levels, making it a viable candidate for targeted biological studies where specific, quantified activity is required .

Source Marine natural product from Hainan soft coral Sinularia tumulosa

Pathway TNF-α inhibition in LPS-stimulated macrophage models

Format Research-grade powder, typical high purity; supplied for in vitro studies

• [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source

Sinulatumolin C: Why Analogs Are Not Interchangeable

Sinulatumolin C is one of five closely related terpenoids (Sinulatumolins A-E) isolated from the same source organism; however, their TNF-α inhibitory potencies differ by as much as 2.9-fold (IC₅₀: 2.6–7.5 µM) [1]. This variability is not captured by broad class descriptors like 'sesquiterpene' or 'Sinularia-derived' and directly impacts experimental design and data reproducibility. Procurement of an unqualified analog risks introducing an agent with significantly weaker or uncharacterized anti-inflammatory activity, invalidating dose-response assumptions and compromising study integrity [1].

Analogue potency Sinulatumolins A and D show weaker TNF-α inhibition; substituting with a catalog analogue may reduce assay response.

Structural specificity Furan-oxirane ring stereochemistry drives activity; generic Sinularia terpenoid entries do not guarantee comparable target engagement.

Class-level risk Potency is not conserved across this natural product series; compound identity must be verified before use.

• [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source

Sinulatumolin C: Head‑to‑Head TNF‑α Inhibition Data

TNF‑α Inhibition vs. Sinulatumolin A

In a direct head-to-head evaluation of all new isolates from Sinularia tumulosa, Sinulatumolin C (compound 3) demonstrated the most potent TNF-α inhibition with an IC₅₀ of 2.6 µM. This represents a 2.9-fold improvement over Sinulatumolin A (IC₅₀ 7.5 µM) and a 2.1-fold improvement over Sinulatumolin D (IC₅₀ 5.5 µM) under identical assay conditions [1]. The positive control dexamethasone, a clinically used anti-inflammatory glucocorticoid, had an IC₅₀ of 8.7 µM, further contextualizing the relative potency of Sinulatumolin C [1].

TNF-α IC₅₀

Head-to-head

2.6 µM

Sinulatumolin A IC₅₀ 7.5 µM · 2.9× difference

Reported TNF-α inhibition assay response

LPS-stimulated RAW264.7 macrophages

Evidence Dimension	TNF-α inhibitory activity
Target Compound Data	IC₅₀ = 2.6 µM
Comparator Or Baseline	Sinulatumolin A (IC₅₀ 7.5 µM), Sinulatumolin D (IC₅₀ 5.5 µM), Dexamethasone (IC₅₀ 8.7 µM)
Quantified Difference	2.9× more potent than Sinulatumolin A; 2.1× more potent than Sinulatumolin D; 3.3× more potent than dexamethasone
Conditions	LPS-stimulated RAW264.7 macrophages, TNF-α secretion measured by ELISA

Why This Matters

For researchers developing anti-inflammatory assays or screening compounds for TNF-α pathway modulation, Sinulatumolin C offers a potency advantage of 2-3× over its closest co-isolated analogs and the standard clinical comparator, enabling lower working concentrations and reducing the risk of off-target effects due to high doses.

• [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source

TNF‑α Inhibition vs. Sinulatumolin D

Sinulatumolin A is characterized by an unprecedented eight-membered cyclic peroxide ring, a motif that often correlates with enhanced reactivity and potential instability under certain experimental conditions (e.g., exposure to reducing agents, light, or prolonged storage) [1]. Sinulatumolin C (compound 3) does not possess this peroxide moiety, being a distinct terpenoid lacking this functional group [1]. While direct comparative stability data between A and C is not published, the presence of a cyclic peroxide in Sinulatumolin A introduces a known liability that is absent in Sinulatumolin C.

TNF-α IC₅₀ vs D

Head-to-head

Sinulatumolin C 2.6 µM

2.1×

Sinulatumolin D 5.5 µM

Supports compound-specific screening selection

Identical LPS/RAW264.7 assay conditions

Evidence Dimension	Presence of eight-membered cyclic peroxide ring
Target Compound Data	Absent (terpenoid without peroxide)
Comparator Or Baseline	Sinulatumolin A: Present (first example of sesquiterpene with eight-membered cyclic peroxide from soft coral)
Quantified Difference	Not applicable (qualitative structural difference)
Conditions	Structural elucidation via NMR, chemical transformations, and X-ray diffraction

Why This Matters

Researchers concerned with compound stability during long-term storage, complex biological media, or assays sensitive to redox chemistry may find Sinulatumolin C a more reliable alternative to the peroxide-containing Sinulatumolin A, thereby reducing experimental variability.

• [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source

Potency vs. Dexamethasone

Commercial suppliers of Sinulatumolin C provide lot-specific purity certifications. For instance, one major research chemical vendor specifies a purity of 98% for Sinulatumolin C (CAS 2570255-84-2) . This high level of purity is essential for accurate dose-response calculations and minimizing confounding biological effects from contaminants, which is a common concern when sourcing natural products that may have been purified to varying degrees in different academic labs.

TNF-α IC₅₀ vs Dex

Head-to-head

Sinulatumolin C 2.6 µM

3.3×

Dexamethasone 8.7 µM

Reported comparator assay response context

LPS-stimulated macrophages; reference compound

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (vendor-certified)
Comparator Or Baseline	Unspecified 'research grade' natural product isolates; variable purity
Quantified Difference	Not quantifiable (qualitative assurance)
Conditions	Supplier COA; analytical method not disclosed but typical for the vendor

Why This Matters

Procuring a compound with a verified purity certificate ensures that observed biological activity can be attributed to Sinulatumolin C and not to an impurity, which is critical for publication-ready data and internal assay reproducibility.

Selectivity and Off‑Target Data Gap

In a cross-study comparison of marine-derived terpenoids evaluated for TNF-α inhibition, Sinulatumolin C (IC₅₀ 2.6 µM) [1] exhibits potency similar to the well-studied sesquiterpenoid avarol (IC₅₀ 1 µM in stimulated human monocytes) [2] and is considerably more potent than a series of diterpenoids from Sinularia maxima (IC₅₀ range 15.81–29.10 µM in a NF-κB transcriptional activation assay) [3]. This places Sinulatumolin C in a favorable position relative to other marine-sourced anti-inflammatory candidates.

Selectivity data

Data to verify

No selectivity panel or off-target profiling available

Selectivity context must be established in-house

Only TNF-α inhibition reported; counterscreening recommended

Evidence Dimension	TNF-α inhibitory activity (or related pathway)
Target Compound Data	IC₅₀ = 2.6 µM (TNF-α ELISA, RAW264.7)
Comparator Or Baseline	Avarol: IC₅₀ 1 µM (human monocytes); Sinularia maxima diterpenoids: IC₅₀ 15.81–29.10 µM (NF-κB activity, HepG2)
Quantified Difference	2.6× less potent than avarol; 6-11× more potent than the S. maxima diterpenoids
Conditions	Different assays and cell lines (see individual references)

Why This Matters

This cross-study placement helps researchers benchmark Sinulatumolin C against known marine anti-inflammatory agents, supporting its selection as a tool compound with potency that is competitive within its broader natural product class, while remaining distinct from less active marine terpenoids.

• [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source
• [2] Amigo M, et al. Avarol inhibits TNF-α generation and NF-κB activation in human cells and in animal models. Journal of Investigative Dermatology. 2008;128(5):1253-1262. View Source
• [3] Thao NP, et al. Inhibition of NF-κB transcriptional activation in HepG2 cells by diterpenoids from the soft coral Sinularia maxima. Archives of Pharmacal Research. 2014;37(5):569-577. View Source

Sinulatumolin C: Anti‑Inflammatory Applications

Primary Screening in LPS‑Induced TNF‑α Models

Given its potent and well-defined TNF-α inhibitory activity (IC₅₀ 2.6 µM in LPS-stimulated RAW264.7 cells) [1], Sinulatumolin C is an ideal tool compound for in vitro studies investigating the TNF-α signaling cascade, its downstream effectors (e.g., NF-κB, MAPK), or for validating target engagement in anti-inflammatory drug discovery programs. The quantifiable 2.9× and 2.1× potency advantage over co-isolated analogs A and D [1] allows for more economical use of the compound and reduces the likelihood of compound-specific artifacts at high concentrations.

SAR Studies on Furan‑Oxirane Sesquiterpenoids

For laboratories building focused libraries of marine-derived anti-inflammatory agents, Sinulatumolin C serves as a high-potency benchmark. Its activity is directly comparable to other marine terpenoids, such as avarol (IC₅₀ 1 µM) and the less active diterpenoids from Sinularia maxima (IC₅₀ 15.81–29.10 µM) [1] [2]. Including Sinulatumolin C enables robust structure-activity relationship (SAR) studies and provides a clear reference point for evaluating the relative potency of new isolates from Sinularia species or other marine sources.

Hit Triage in Marine Natural Product Libraries

The distinct absence of the eight-membered cyclic peroxide motif in Sinulatumolin C, in contrast to its analog Sinulatumolin A [3], makes it a valuable comparator in experiments designed to probe the biological and chemical consequences of this functional group. Researchers can directly compare the stability, reactivity, or target selectivity of Sinulatumolin C and A to determine the extent to which the peroxide moiety drives observed effects, a crucial line of inquiry for the medicinal chemistry of marine peroxides.

Procurement for Reproducible Pharmacology Studies Requiring High Purity

Studies requiring precise dosing and publication-quality data will benefit from sourcing Sinulatumolin C from suppliers providing a verified purity certificate (e.g., ≥98%) . This minimizes the risk of off-target effects caused by impurities, which is a recognized challenge when working with natural product isolates. For any study where the TNF-α IC₅₀ value is a critical parameter, using a high-purity, well-characterized batch of Sinulatumolin C is essential for inter-laboratory reproducibility and data integrity.

Application

Selection Property

Validation Focus

LPS-induced TNF-α cell model studies

Well-characterized TNF-α inhibitor profile

Assay response reproducibility; potency ranking in macrophage models

SAR studies on Sinularia terpenoids

Furan-oxirane scaffold with compound-specific activity differentiation

Comparative IC₅₀ testing with analogues A and D; stereochemical impact review

Marine natural product library triage

Reference standard for TNF-α inhibition potency calibration

Potency threshold benchmarking; secondary assay advancement decision support

• [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source
• [2] Amigo M, et al. Avarol inhibits TNF-α generation and NF-κB activation in human cells and in animal models. Journal of Investigative Dermatology. 2008;128(5):1253-1262. View Source
• [3] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source